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Compound of Interest

Compound Name: 4-Iodo-1-isopropyl-1H-pyrazole

Cat. No.: B1592418 Get Quote

An In-Depth Technical Guide to the Safe Handling of 4-Iodo-1-isopropyl-1H-pyrazole

For researchers and drug development professionals, the introduction of novel chemical

entities into the laboratory workflow necessitates a comprehensive understanding of their

safety profiles. 4-Iodo-1-isopropyl-1H-pyrazole, a heterocyclic compound utilized in synthetic

chemistry, is one such material where a robust safety protocol is not merely a recommendation

but a prerequisite for responsible research. This guide provides an in-depth analysis of its

hazards and outlines the necessary protocols for its safe handling, storage, and emergency

management, moving beyond a standard Safety Data Sheet (SDS) to explain the causality

behind each critical safety recommendation.

Substance Identification and Key Properties
4-Iodo-1-isopropyl-1H-pyrazole is a solid organic compound. Its identity and fundamental

properties are summarized below, providing the foundational information for a thorough risk

assessment.
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Identifier Data Reference

Chemical Name 4-Iodo-1-isopropyl-1H-pyrazole [1]

CAS Number 313350-82-2 [1][2]

Molecular Formula C₆H₉IN₂ [1]

Molecular Weight 236.05 g/mol [1]

Physical Form Solid

Primary Use
For R&D use only. Not for

medicinal or household use.
[1][2]

GHS Hazard Profile and Classification
The Globally Harmonized System (GHS) provides a universal framework for classifying the

hazards of chemical substances. 4-Iodo-1-isopropyl-1H-pyrazole is classified as a hazardous

substance, primarily due to its corrosive and irritant properties.[2]

Signal Word: Danger[2]
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GHS Classification Hazard Code Hazard Statement
Implication for
Researchers

Skin Irritation,

Category 2
H315 Causes skin irritation

Direct contact can

lead to inflammation,

redness, and

discomfort. Prolonged

or repeated exposure

may cause more

severe dermatitis.

Serious Eye Damage,

Category 1
H318

Causes serious eye

damage

This is the most

severe hazard

classification. Contact

with the eyes, even

from small amounts of

dust, can cause

irreversible tissue

damage and potential

blindness. Standard

safety glasses are

insufficient; chemical

splash goggles are

mandatory.

Specific Target Organ

Toxicity – Single

Exposure, Category 3

H335
May cause respiratory

irritation

Inhalation of the dust

can irritate the nose,

throat, and lungs,

leading to coughing,

shortness of breath,

and inflammation of

the respiratory tract.

The causality for stringent handling protocols is directly linked to these classifications. The

Category 1 eye damage potential, in particular, dictates that eye protection is the most critical

piece of personal protective equipment.
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Proactive Risk Management: Engineering Controls
and PPE
A multi-layered approach to safety, starting with the work environment itself, is essential for

mitigating the risks associated with this compound.

Engineering Controls: The First Line of Defense
Engineering controls are designed to isolate researchers from the chemical hazard. Their

implementation is non-negotiable when handling 4-Iodo-1-isopropyl-1H-pyrazole.

Chemical Fume Hood: All handling of the solid, including weighing, transferring, and

preparing solutions, must be conducted inside a certified chemical fume hood. This prevents

the inhalation of airborne dust particles, directly addressing the H335 respiratory irritation

hazard.[2]

Ventilation: The laboratory must be well-ventilated to ensure that any fugitive emissions are

diluted and removed from the breathing zone of personnel.[2]

Emergency Equipment: An operational safety shower and eyewash station must be located

in immediate proximity to the handling area. The severity of the H318 "Causes serious eye

damage" hazard means that immediate and prolonged flushing of the eyes (at least 15

minutes) is the only effective first-aid measure to prevent permanent injury.[2]

Personal Protective Equipment (PPE): Essential Barrier
Protection
PPE provides the final barrier between the researcher and the chemical. The selection of

appropriate PPE must be based directly on the substance's GHS hazards.[2][3]
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PPE Type Specification Rationale and Justification

Eye/Face Protection Chemical safety goggles

Due to the H318 (Causes

serious eye damage)

classification, standard safety

glasses with side shields are

inadequate. Goggles provide a

complete seal around the

eyes, protecting against

airborne dust and accidental

splashes.

Hand Protection
Chemical-impermeable gloves

(e.g., Nitrile)

To prevent skin contact and

address the H315 (Causes

skin irritation) hazard. Gloves

should be inspected for

integrity before each use and

disposed of after handling the

material. Proper glove removal

technique is critical to avoid

skin contamination.[4]

Skin and Body Protection Laboratory coat

A standard lab coat is required

to protect against incidental

contact with skin and to

prevent contamination of

personal clothing.

Respiratory Protection
Not typically required if used in

a fume hood

If engineering controls (i.e., a

fume hood) are not available

or are malfunctioning, a

NIOSH-approved respirator

with a particulate filter would

be necessary. However, the

primary control method should

always be a functional fume

hood.
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Standard Operating Procedures: Handling and
Storage
Adherence to standardized protocols is key to ensuring safety and experimental reproducibility.

Protocol for Safe Handling and Weighing
Preparation: Don all required PPE (chemical goggles, nitrile gloves, lab coat) before entering

the designated handling area.

Work Area: Confirm the chemical fume hood is operational. Place all necessary equipment

(spatula, weigh boat, container) inside the hood.

Transfer: Carefully open the main container inside the hood. Use a clean spatula to transfer

the desired amount of the solid to a weigh boat. Perform this action slowly and deliberately to

minimize the generation of airborne dust.

Closure: Securely close the main container immediately after transfer.

Cleanup: Wipe down the spatula and the work surface inside the hood with a damp cloth to

collect any residual dust. Dispose of the cloth and any contaminated items (e.g., weigh boat,

gloves) in a designated hazardous waste container.

Hand Washing: After completing the work and removing PPE, wash hands thoroughly with

soap and water.[2]

Conditions for Safe Storage
Proper storage is crucial for maintaining the chemical's integrity and preventing accidental

exposure.

Container: Store in the original, tightly closed container.[2]

Environment: The storage location must be a dry, cool, and well-ventilated area.[2]

Segregation: Store away from incompatible materials, such as strong oxidizing agents, and

foodstuff containers.[2][5]
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Security: The substance should be stored in a locked cabinet or area to restrict access to

authorized personnel only, as recommended by the P405 "Store locked up" statement.[2]

Classification: The compound is classified under Storage Class 11 for combustible solids.[6]

Emergency Response Protocols
In the event of an exposure or spill, a rapid and informed response is critical.

Personnel Exposure Chemical Spill

INCIDENT OCCURS
(Spill or Exposure)

Identify Exposure Type

Exposure Event

Assess Spill Size & Location

Spill Event

SKIN CONTACT:
1. Immediately wash with plenty of water.

2. Remove contaminated clothing.
3. Seek medical help if irritation occurs.

Skin

EYE CONTACT:
1. Immediately rinse with water for at least 15 mins.

2. Remove contact lenses if possible.
3. GET IMMEDIATE MEDICAL HELP.

Eye

INHALATION:
1. Move person to fresh air.

2. Keep comfortable for breathing.
3. Get medical help if unwell.

Inhalation

Small Spill (in fume hood):
1. Ensure PPE is worn.
2. Avoid dust formation.

3. Collect material with damp cloth/absorbent.
4. Place in sealed container for disposal.

Small & Contained

Large Spill / Outside Containment:
1. Evacuate immediate area.

2. Alert others and call emergency services.
3. Prevent entry into drains.

Large or Uncontained

Click to download full resolution via product page

Caption: Emergency response workflow for incidents involving 4-Iodo-1-isopropyl-1H-
pyrazole.

First-Aid Measures
The following actions should be taken immediately upon exposure.[2]
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If Inhaled: Move the person to fresh air and keep them in a position comfortable for

breathing. If the person feels unwell, get medical help.[2]

If on Skin: Take off contaminated clothing immediately. Wash the affected area with plenty of

soap and water. If skin irritation occurs, get medical help.[2]

If in Eyes: This is a medical emergency. Immediately rinse the eyes with water for at least 15

minutes, holding the eyelids open. Remove contact lenses if present and easy to do so.

Continue rinsing. Seek immediate medical attention from an ophthalmologist.[2]

If Swallowed: Rinse the mouth with water. Do not induce vomiting. Never give anything by

mouth to an unconscious person. Call a doctor or Poison Control Center immediately.[2]

Fire-Fighting and Accidental Release
Fire: Use dry chemical, carbon dioxide, or alcohol-resistant foam to extinguish a fire.[2]

Firefighters must wear a self-contained breathing apparatus (SCBA) as hazardous

combustion products like nitrogen oxides, carbon oxides, and hydrogen iodide may be

generated.[4]

Spill: For a small spill, avoid dust formation.[2] Carefully collect the material and place it in a

suitable, closed container for disposal. Prevent the chemical from entering drains, as its

environmental impact has not been fully determined.[2]

Toxicological and Disposal Considerations
Toxicology: The toxicological properties of 4-Iodo-1-isopropyl-1H-pyrazole have not been

fully investigated.[5] The known hazards are derived from its GHS classification as a skin

irritant, a cause of serious eye damage, and a respiratory irritant.[2] No data is available

regarding carcinogenicity, mutagenicity, or reproductive toxicity.[7] Therefore, it must be

handled with the assumption that it could have other unknown chronic effects, reinforcing the

need for stringent exposure controls.

Disposal: This material and its container must be disposed of as hazardous waste.[2]

Disposal should be carried out by a licensed professional waste disposal service and in

accordance with all applicable federal, state, and local environmental regulations.[3] Do not

allow the material to be released into the environment.[2]
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Conclusion
4-Iodo-1-isopropyl-1H-pyrazole is a valuable research chemical that presents significant,

manageable hazards. Its potential to cause serious and irreversible eye damage is the most

critical risk that must be addressed through mandatory engineering controls and appropriate

PPE, specifically chemical safety goggles. By understanding the causality behind the safety

protocols—linking the H-statements to specific handling procedures, PPE selection, and

emergency actions—researchers can confidently and responsibly incorporate this compound

into their work, ensuring both personal safety and the integrity of their research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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